Cas no 1184989-52-3 ((4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine)

(4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine structure
1184989-52-3 structure
Product Name:(4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine
CAS No:1184989-52-3
MF:C6H11BrClN3
MW:240.52863907814
CID:3158624
PubChem ID:44630895
Update Time:2025-04-21

(4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine
    • 1-(4-bromo-2-ethylpyrazol-3-yl)methanamine hydrochloride
    • 1184989-52-3
    • C-(4-Bromo-2-ethyl-2H-pyrazol-3-yl)-methylamine hydrochloride
    • (4-bromo-2-ethylpyrazol-3-yl)methanamine;hydrochloride
    • AKOS024302104
    • JXB98952
    • CS-0260893
    • EN300-762621
    • MFCD04969796
    • (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
    • (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanaminehydrochloride
    • (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methylamine hydrochloride
    • MDL: MFCD04969796
    • Inchi: 1S/C6H10BrN3.ClH/c1-2-10-6(3-8)5(7)4-9-10;/h4H,2-3,8H2,1H3;1H
    • InChI Key: IUHSBZSBPREQFZ-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(CC)C=1CN.Cl

Computed Properties

  • Exact Mass: 238.98249Da
  • Monoisotopic Mass: 238.98249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

(4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1184989-52-3 97%
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1184989-52-3 91.0%
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Enamine
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Enamine
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1PlusChem
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